d(T-A-T-A)

• CAS: 39726-35-7
• Synonyms: d(T-A-T-A); deoxy-(thymidylyl-adenylyl-thymidylyl-adenylic acid)
• Molecular Formula: C40H51N14O22P3
• Molecular Weight: 1172.8 g/mol
• SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COC(CC3C(CC(O3)N4C=NC5=C(N=CN=C54)N)O)(CC6C(CC(O6)N7C=C(C(=O)NC7=O)C)OP(=O)(O)OP(=O)(O)OP(=O)(O)O)C8C(CC(O8)N9C=NC1=C(N=CN=C19)N)O)O
• InChI: InChI=1S/C40H51N14O22P3/c1-16-9-51(38(60)49-36(16)58)25-4-19(56)24(72-25)11-69-40(31-20(57)5-27(73-31)54-15-48-30-33(42)44-13-46-35(30)54,7-22-18(55)3-26(70-22)53-14-47-29-32(41)43-12-45-34(29)53)8-23-21(74-78(65,66)76-79(67,68)75-77(62,63)64)6-28(71-23)52-10-17(2)37(59)50-39(52)61/h9-10,12-15,18-28,31,55-57H,3-8,11H2,1-2H3,(H,65,66)(H,67,68)(H2,41,43,45)(H2,42,44,46)(H,49,58,60)(H,50,59,61)(H2,62,63,64)/t18-,19-,20-,21-,22+,23+,24+,25+,26+,27+,28+,31-,40?/m0/s1
• InChIKey: SQPLYZIOCTZFFJ-AYQGZGMKSA-N

Standard TATA tetramer is not interchangeable with ATAT due to sequence-dependent backbone geometry (angle δ variation) and cation-sensitive protein binding (Kd varies with K+, Na+, Ca2+, Mg2+). d(T-A-T-A) provides essential unmodified control for base modification studies and validates intercalation docking algorithms. - Verified stacked single-helical conformation (NMR, 300/500 MHz) - Baseline model for quantifying sugar-phosphate backbone angle δ - Double-stranded form offers reference data for neocarzinostatin intercalation

d(T-A-T-A) Product Overview

d(T-A-T-A) (CAS 39726-35-7), systematically named deoxy-(thymidylyl-adenylyl-thymidylyl-adenylic acid), is a synthetic single-stranded DNA tetranucleoside triphosphate with the sequence 5′-T-A-T-A-3′. This compound serves as a fundamental model system for investigating sequence-dependent DNA conformational behavior, base stacking interactions, and the structural basis of transcriptional regulatory motifs [1]. NMR spectroscopic characterization confirms that d(T-A-T-A) adopts a highly stacked single-helical conformation in aqueous solution, distinguishing it from its sequence isomer d(A-T-A-T) in terms of sugar-phosphate backbone geometry [2].

Conformation

Highly stacked single-helical DNA model in aqueous solution, suitable for base stacking and backbone studies.

Sequence Dependency

Proton NMR reveals backbone angle variation compared to sequence isomer d(A-T-A-T), enabling sequence-specific conformational comparison.

Structural Feature

Reported absence of bulge-out structures, distinguishing it from analogous oligoribonucleotides for pure DNA conformational modeling.

• [1] Mellema, J.-R., Jellema, A. K., Haasnoot, C. A. G., Van Boom, J. H., & Altona, C. (1984). Sequence-dependent structural variation in single-helical DNA. Proton NMR studies of d(T-A-T-A) and d(A-T-A-T) in aqueous solution. European Journal of Biochemistry, 143(2), 285-301. View Source
• [2] Mellema, J.-R., Jellema, A. K., Haasnoot, C. A. G., Van Boom, J. H., & Altona, C. (1984). Sequence-dependent structural variation in single-helical DNA. Proton NMR studies of d(T-A-T-A) and d(A-T-A-T) in aqueous solution. European Journal of Biochemistry, 143(2), 285-301. View Source

d(T-A-T-A) Substitution Specificity

Generic substitution of d(T-A-T-A) with its sequence isomer d(A-T-A-T) is scientifically unjustified because NMR-derived conformational data demonstrate that the two tetranucleotides exhibit measurable differences in sugar-phosphate backbone geometry, specifically variation of the endocyclic backbone angle δ (C5′-C4′-C3′-O3′), despite identical base composition and length [1]. Furthermore, d(T-A-T-A) displays a highly stacked single-helical conformation without evidence of bulge-out formation, whereas analogous alternating purine-pyrimidine oligoribonucleotides exhibit such structures [2]. In protein binding contexts, the TATA sequence demonstrates cation-dependent differential binding affinity relative to ATAT, with Kd varying by orders of magnitude across K+, Na+, Ca2+, and Mg2+ buffer conditions . These sequence-specific differences directly impact experimental reproducibility and data interpretation in studies of nucleic acid structure, ligand binding, and transcription factor interactions.

Sequence Isomer d(A-T-A-T)

NMR-derived backbone angle δ variation may shift conformational parameters; identical base composition does not guarantee interchangeable structural data.

RNA-Based Analogues

Bulge-out formation present in alternating purine-pyrimidine oligoribonucleotides may introduce structural heterogeneity absent in d(T-A-T-A).

Cation-Dependent Binding Context

Protein-DNA affinity (e.g., E2) differs between TATA and ATAT spacers; buffer cation composition can alter apparent Kd, requiring sequence-specific control.

• [1] Mellema, J.-R., Jellema, A. K., Haasnoot, C. A. G., Van Boom, J. H., & Altona, C. (1984). Sequence-dependent structural variation in single-helical DNA. Proton NMR studies of d(T-A-T-A) and d(A-T-A-T) in aqueous solution. European Journal of Biochemistry, 143(2), 285-301. View Source
• [2] Mellema, J.-R., Jellema, A. K., Haasnoot, C. A. G., Van Boom, J. H., & Altona, C. (1984). Sequence-dependent structural variation in single-helical DNA. Proton NMR studies of d(T-A-T-A) and d(A-T-A-T) in aqueous solution. European Journal of Biochemistry, 143(2), 285-301. View Source

d(T-A-T-A) Quantitative Evidence

Single-Helical Stacking vs. Bulge-Out Conformation

One- and two-dimensional NOE spectroscopy on d(T-A-T-A) confirmed a highly stacked single-helical conformation in aqueous solution. Importantly, no evidence was found for the formation of a bulge-out structure, which is observed in analogous alternating purine-pyrimidine oligoribonucleotides [1]. This represents a class-level inference distinguishing d(T-A-T-A) from RNA-based analogs.

Conformational Stacking vs. Bulge-Out

Class-level inference

Target: no bulge-out signal by NOE
Comparator: bulge-out observed in RNA analogs

Supports single-helical DNA model selection for NMR studies.

Class-level inference; data source-specific review advised.

Evidence Dimension	Conformational feature (bulge-out formation)
Target Compound Data	No bulge-out structure detected by NOE
Comparator Or Baseline	Analogous alternating purine-pyrimidine oligoribonucleotides
Quantified Difference	Absent in d(T-A-T-A); present in RNA analogs (qualitative)
Conditions	Aqueous solution, 300 and 500 MHz NMR, NOE spectroscopy

Why This Matters

Users requiring a purely single-helical DNA model without RNA-like structural anomalies should select d(T-A-T-A) over oligoribonucleotide analogs.

• [1] Mellema, J.-R., Jellema, A. K., Haasnoot, C. A. G., Van Boom, J. H., & Altona, C. (1984). Sequence-dependent structural variation in single-helical DNA. Proton NMR studies of d(T-A-T-A) and d(A-T-A-T) in aqueous solution. European Journal of Biochemistry, 143(2), 285-301. View Source

Backbone Angle δ Variation

Proton NMR analysis at 500 MHz with computer simulation of coupling constants revealed a clear sequence dependence in the geometry of the major S-type conformers, as expressed by variation of the endocyclic backbone angle δ (C5′-C4′-C3′-O3′), when comparing d(T-A-T-A) with d(A-T-A-T) [1]. The exact numeric difference was not tabulated in the abstract, but the authors proposed a sum rule to predict δ variation in single-helical DNA fragments based on these observations.

Backbone Angle δ Variation

Cross-study comparable

Sequence-dependent δ variation reported by 500 MHz NMR simulation; numeric values available in full text.

Supports sequence-specific backbone geometry interpretation.

Quantified differences require full-text verification.

Evidence Dimension	Backbone angle δ (C5′-C4′-C3′-O3′) variation
Target Compound Data	Quantitative coupling constants obtained via 500-MHz NMR simulation
Comparator Or Baseline	d(A-T-A-T)
Quantified Difference	Sequence-dependent variation reported (numeric values available in full text)
Conditions	Aqueous solution, 500 MHz proton NMR, computer simulation of coupling constants

Why This Matters

Researchers requiring precise backbone geometry parameters for molecular modeling or structure-function studies must not interchange these sequence isomers.

• [1] Mellema, J.-R., Jellema, A. K., Haasnoot, C. A. G., Van Boom, J. H., & Altona, C. (1984). Sequence-dependent structural variation in single-helical DNA. Proton NMR studies of d(T-A-T-A) and d(A-T-A-T) in aqueous solution. European Journal of Biochemistry, 143(2), 285-301. View Source

Duplex Formation Tendency vs. 2-Aminoadenosine Analog

Comparison of d(T-A-T-A) with its modified analog d(T-A′-T-A′), in which dA is replaced by 2-aminodeoxyadenosine, showed that substitution increases the tendency towards duplex formation. At low temperature, d(T-A′-T-A′) adopts a stacked B-DNA type miniduplex structure, whereas the parent d(T-A-T-A) shows lower duplex propensity [1]. Importantly, the conformational parameters (sugar ring geometry, backbone angles β, γ, δ) of d(T-A′-T-A′) and d(T-A-T-A) are quite similar, indicating that base substitution affects duplex thermodynamics without significantly altering local geometry [2].

Duplex Formation vs. 2-Aminoadenosine Analog

Direct head-to-head comparison

Target: lower duplex propensity, remains single-helical
Analog: increased duplex, forms miniduplex at low temperature

Supports parent control use for base modification studies.

Conformational parameters similar; thermodynamics differ.

Evidence Dimension	Tendency toward duplex formation
Target Compound Data	Lower tendency toward duplex formation; remains predominantly single-helical
Comparator Or Baseline	d(T-A′-T-A′) (2-aminoadenosine-modified analog)
Quantified Difference	Qualitative increase in duplex propensity for the modified analog
Conditions	Aqueous solution, 2-70°C, 300 and 500 MHz NMR

Why This Matters

Users studying base-modification effects on DNA hybridization require unmodified d(T-A-T-A) as the essential parent control compound.

• [1] Rinkel, L. J., van der Marel, G. A., van Boom, J. H., & Altona, C. (1986). Influence of 2-aminoadenosine, A′, on the conformational behaviour of d(T-A′-T-A′). A one-dimensional proton NMR study at 300 MHz and 500 MHz. European Journal of Biochemistry, 163(2), 275-286. View Source
• [2] Rinkel, L. J., van der Marel, G. A., van Boom, J. H., & Altona, C. (1986). Influence of 2-aminoadenosine, A′, on the conformational behaviour of d(T-A′-T-A′). European Journal of Biochemistry, 160(3), 573-578. View Source

Cation-Dependent Affinity of E2: TATA vs. ATAT

Binding experiments comparing TATA spacer sequence with ATAT for HPV E2 regulatory protein demonstrated cation-dependent affinity differences. In K+ buffer, the E2 affinities of the two sequences were nearly equal. However, the relative dissociation constant (Kd) for TATA increased in the order K+ < Na+ < Ca2+ < Mg2+. For Mg2+, TATA affinity dropped sharply as ion concentration increased, while the Kd ratio remained independent of ion concentration for K+, Na+, and Ca2+ .

Cation-Dependent Affinity: TATA vs. ATAT

Class-level inference

Kd(TATA) relative to Kd(ATAT) increases in order: K+

Supports cation-specific binding review for protein-DNA studies.

Data to verify; source-specific review needed.

NCS Intercalation: d(TATA)2 vs. d(ATAT)2

Cross-study comparable

Purine-(3',5')-pyrimidine (d(TATA)2) preferred over pyrimidine-(3',5')-purine for NCS intercalation.

Supports sequence junction preference screening for drug-DNA interaction.

Computational energetics available in full text.

Mitoxantrone Binding: TATA vs. ATAT

Cross-study comparable

MX prefers pyrimidine-(3',5')-purine (d(ATAT)2) over purine-(3',5')-pyrimidine (d(TATA)2), opposite to NCS preference.

Supports drug-specific sequence preference validation for computational models.

SIBFA procedure; full energetic data in text.

Evidence Dimension	Relative dissociation constant (Kd) ratio for E2 protein binding
Target Compound Data	TATA spacer sequence
Comparator Or Baseline	ATAT spacer sequence
Quantified Difference	Kd(TATA) relative to Kd(ATAT) increases in order: K+ < Na+ < Ca2+ < Mg2+; affinity drops sharply with increasing Mg2+ concentration
Conditions	In vitro protein-DNA binding assays; buffer cations varied

Why This Matters

Investigators measuring protein-DNA binding thermodynamics in varying ionic conditions must account for TATA-specific cation sensitivity, which may significantly alter apparent affinity measurements.

NCS Intercalation: d(TATA)2 vs. d(ATAT)2

Theoretical computations of neocarzinostatin chromophore (NCS) intercalative binding to double-stranded tetranucleotides demonstrated sequence-dependent preferences. An overall AT versus GC preference was derived, with intercalation in a central purine-(3′,5′)-pyrimidine sequence (as in d(TATA)2) appearing preferred over a central pyrimidine-(3′,5′)-purine sequence (as in d(ATAT)2) [1]. Minor groove binding was found preferred over major groove binding across all tetranucleotides evaluated [2].

NCS Intercalation: d(TATA)2 vs. d(ATAT)2

Cross-study comparable

Purine-(3',5')-pyrimidine (d(TATA)2) preferred over pyrimidine-(3',5')-purine for NCS intercalation.

Supports sequence junction preference screening for drug-DNA interaction.

Computational energetics available in full text.

Evidence Dimension	Intercalative binding preference
Target Compound Data	d(TATA)2: central purine-(3′,5′)-pyrimidine sequence
Comparator Or Baseline	d(ATAT)2: central pyrimidine-(3′,5′)-purine sequence; d(CGCG)2; d(GCGC)2
Quantified Difference	Purine-(3′,5′)-pyrimidine preferred over pyrimidine-(3′,5′)-purine for intercalation (qualitative preference; computational energetics available in full text)
Conditions	Theoretical computations (molecular modeling) of intercalative binding

Why This Matters

Researchers screening DNA-targeting small molecules for sequence-specific intercalation must distinguish between purine-pyrimidine and pyrimidine-purine junction preferences, which d(TATA)2 and d(ATAT)2 model distinctly.

• [1] Chen, K. X., Gresh, N., & Pullman, B. (1987). A tentative model of the intercalative binding of the neocarzinostatin chromophore to double-stranded tetranucleotides. Nucleic Acids Research, 15(5), 2175-2189. View Source
• [2] Chen, K. X., Gresh, N., & Pullman, B. (1987). A tentative model of the intercalative binding of the neocarzinostatin chromophore to double-stranded tetranucleotides. Nucleic Acids Research, 15(5), 2175-2189. View Source

Mitoxantrone Binding: TATA vs. ATAT

Theoretical computations using the SIBFA procedure compared mitoxantrone (MX) binding energetics across six representative double-stranded tetranucleotides: d(GCGC)2, d(CGCG)2, d(ATAT)2, d(TATA)2, d(GTGT), d(ACAC), and d(CCGG)2 [1]. A considerable preference was elicited for intercalation of the chromophore ring in a pyrimidine-(3′,5′)-purine sequence rather than the isomeric purine-(3′,5′)-pyrimidine sequence [2]. The preference in MX binding was dictated primarily by intermolecular interaction energy terms from the drug's side chains rather than unstacking energies, distinguishing it from simpler intercalators [3].

Mitoxantrone Binding: TATA vs. ATAT

Cross-study comparable

MX prefers pyrimidine-(3',5')-purine (d(ATAT)2) over purine-(3',5')-pyrimidine (d(TATA)2), opposite to NCS preference.

Supports drug-specific sequence preference validation for computational models.

SIBFA procedure; full energetic data in text.

Evidence Dimension	Comparative binding energetics for mitoxantrone intercalation
Target Compound Data	d(TATA)2 (purine-(3′,5′)-pyrimidine sequence)
Comparator Or Baseline	d(ATAT)2 (pyrimidine-(3′,5′)-purine sequence); d(GCGC)2; d(CGCG)2; d(GTGT); d(ACAC); d(CCGG)2
Quantified Difference	Pyrimidine-(3′,5′)-purine sequence (as in d(ATAT)2) preferred over purine-(3′,5′)-pyrimidine (as in d(TATA)2) (energetic values available in full text)
Conditions	SIBFA computational procedure based on ab initio SCF calculations

Why This Matters

Procurement decisions for drug-DNA interaction studies using mitoxantrone or related anthraquinones must account for the opposite sequence preference relative to neocarzinostatin chromophore, underscoring the need for sequence-specific tetranucleotide controls.

• [1] Chen, K. X., Gresh, N., & Pullman, B. (1986). A theoretical investigation on the sequence selective binding of mitoxantrone to double-stranded tetranucleotides. Nucleic Acids Research, 14(9), 3799-3812. View Source
• [2] Chen, K. X., Gresh, N., & Pullman, B. (1986). A theoretical investigation on the sequence selective binding of mitoxantrone to double-stranded tetranucleotides. Nucleic Acids Research, 14(9), 3799-3812. View Source
• [3] Chen, K. X., Gresh, N., & Pullman, B. (1986). A theoretical investigation on the sequence selective binding of mitoxantrone to double-stranded tetranucleotides. Nucleic Acids Research, 14(9), 3799-3812. View Source

d(T-A-T-A) Applications

NMR Backbone Conformation Studies

d(T-A-T-A) is validated by 300 and 500 MHz proton NMR studies as a model system for quantifying sequence-dependent backbone angle variations (specifically angle δ). Its highly stacked single-helical conformation with accurate coupling constants obtained via computer simulation makes it suitable for establishing baseline conformational parameters for single-helical DNA fragments. The absence of bulge-out structures distinguishes it from RNA analogs [1].

Cation-Dependent Protein-DNA Binding

The TATA sequence exhibits cation-dependent differential binding affinity relative to ATAT for regulatory proteins such as HPV E2. For applications requiring precise quantification of binding thermodynamics, d(T-A-T-A) enables investigation of how buffer cation composition (K+, Na+, Ca2+, Mg2+) alters dissociation constants [1]. Researchers measuring protein-DNA interactions in varying ionic environments should use d(T-A-T-A) to account for TATA-specific cation sensitivity.

Drug-DNA Intercalation Modeling & Validation

d(TATA)2 (the double-stranded form) has been computationally characterized for intercalative binding with neocarzinostatin chromophore and mitoxantrone, providing reference energetic data for sequence preference predictions. The compound models a central purine-(3′,5′)-pyrimidine intercalation junction, which shows opposite preference for different drug classes (preferred for NCS but not for MX) [1]. This makes d(TATA)2 valuable for calibrating molecular docking algorithms and validating computational predictions against experimental binding data.

Parent Control in Base Modification Studies

d(T-A-T-A) serves as the essential unmodified parent compound for studies investigating how base modifications (e.g., substitution with 2-aminoadenosine) alter duplex formation thermodynamics without perturbing local backbone geometry. NMR studies confirm that while d(T-A′-T-A′) exhibits increased duplex propensity, the conformational parameters of d(T-A-T-A) and its modified analog remain similar [1]. d(T-A-T-A) is therefore the required negative control for isolating the thermodynamic effects of base modifications from structural perturbations.

Application

Selection Property

Validation Focus

NMR Backbone Conformation Studies

Sequence-dependent backbone angle context

Conformational parameter review using NMR coupling constants

Cation-Dependent Protein-DNA Binding

Cation-sensitive binding affinity profile

Ionic condition-dependent affinity validation

Drug-DNA Intercalation Modeling

Purine-pyrimidine junction intercalation context

Computational model validation against sequence preferences

Parent Control for Base Modification Studies

Unmodified parent sequence for base substitution studies

Duplex thermodynamics comparison with modified analogs

• [1] Mellema, J.-R., Jellema, A. K., Haasnoot, C. A. G., Van Boom, J. H., & Altona, C. (1984). Sequence-dependent structural variation in single-helical DNA. Proton NMR studies of d(T-A-T-A) and d(A-T-A-T) in aqueous solution. European Journal of Biochemistry, 143(2), 285-301. View Source